Cas no 86369-35-9 (ethyl 2-cyano-2-(2-cyanophenyl)acetate)

• Product Name: ethyl 2-cyano-2-(2-cyanophenyl)acetate
• CAS No: 86369-35-9
• MDL: MFCD28348064
• CID: 4661896
• PubChem ID: 13050093
• Update Time: 2025-06-20

ethyl 2-cyano-2-(2-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-2-(2-cyanophenyl)acetate

• MDL： MFCD28348064

Additional information on ethyl 2-cyano-2-(2-cyanophenyl)acetate

Ethyl 2-Cyano-2-(2-Cyanophenyl)acetate (CAS No. 86369-35-9): An Overview of Its Properties and Applications

Ethyl 2-cyano-2-(2-cyanophenyl)acetate (CAS No. 86369-35-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique molecular structure, which includes a cyano group and a phenyl ring, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of ethyl 2-cyano-2-(2-cyanophenyl)acetate is C11H9NO4, and its molecular weight is approximately 211.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of cyanoacetic acid with ethyl 2-cyanobenzoate in the presence of a suitable catalyst. This synthetic route has been extensively studied and optimized to achieve high yields and purity levels, making it a reliable method for large-scale production.

One of the key applications of ethyl 2-cyano-2-(2-cyanophenyl)acetate is in the pharmaceutical industry, where it serves as an important intermediate in the synthesis of various drugs. Recent research has highlighted its potential in the development of novel therapeutics for a range of diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-tumor activities, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, ethyl 2-cyano-2-(2-cyanophenyl)acetate has also found use in materials science. Its unique chemical structure makes it an excellent building block for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of functional polymers and coatings with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics, automotive, and aerospace.

The physical properties of ethyl 2-cyano-2-(2-cyanophenyl)acetate are well-documented and contribute to its versatility. It is a colorless liquid with a characteristic odor and has a boiling point of around 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions and processes.

From a safety perspective, ethyl 2-cyano-2-(2-cyanophenyl)acetate should be handled with care to avoid exposure to skin and eyes. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a well-ventilated area away from sources of heat and ignition.

Recent advancements in analytical techniques have enabled more detailed characterization of ethyl 2-cyano-2-(2-cyanophenyl)acetate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used methods to determine its purity and identify any impurities or by-products. These techniques are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

In conclusion, ethyl 2-cyano-2-(2-cyanophenyl)acetate (CAS No. 86369-35-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile properties make it an invaluable intermediate in the synthesis of pharmaceuticals, functional materials, and other advanced products. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in the future of chemistry and materials science.